molecular formula C17H19ClN2O6S B10807912 (3,5-Dimethyl-1,2-oxazol-4-yl)methyl 1-(4-chlorophenyl)sulfonyl-4-hydroxypyrrolidine-2-carboxylate

(3,5-Dimethyl-1,2-oxazol-4-yl)methyl 1-(4-chlorophenyl)sulfonyl-4-hydroxypyrrolidine-2-carboxylate

Cat. No.: B10807912
M. Wt: 414.9 g/mol
InChI Key: XIRRSVOKESMTEJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound "(3,5-Dimethyl-1,2-oxazol-4-yl)methyl 1-(4-chlorophenyl)sulfonyl-4-hydroxypyrrolidine-2-carboxylate" is a synthetic molecule featuring a pyrrolidine ring substituted at the 4-position with a hydroxyl group and at the 2-position with a carboxylate ester. Key structural elements include:

  • Ester moiety: The (3,5-dimethyl-1,2-oxazol-4-yl)methyl group introduces a heterocyclic oxazole ring, contributing to lipophilicity and electronic properties.
  • Sulfonyl substituent: The 1-(4-chlorophenyl)sulfonyl group is a strong electron-withdrawing moiety, which may enhance stability or modulate reactivity.

Properties

Molecular Formula

C17H19ClN2O6S

Molecular Weight

414.9 g/mol

IUPAC Name

(3,5-dimethyl-1,2-oxazol-4-yl)methyl 1-(4-chlorophenyl)sulfonyl-4-hydroxypyrrolidine-2-carboxylate

InChI

InChI=1S/C17H19ClN2O6S/c1-10-15(11(2)26-19-10)9-25-17(22)16-7-13(21)8-20(16)27(23,24)14-5-3-12(18)4-6-14/h3-6,13,16,21H,7-9H2,1-2H3

InChI Key

XIRRSVOKESMTEJ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=NO1)C)COC(=O)C2CC(CN2S(=O)(=O)C3=CC=C(C=C3)Cl)O

Origin of Product

United States

Biological Activity

The compound (3,5-Dimethyl-1,2-oxazol-4-yl)methyl 1-(4-chlorophenyl)sulfonyl-4-hydroxypyrrolidine-2-carboxylate is a novel chemical entity that has garnered interest due to its potential biological activities. This compound combines structural features from oxazoles and pyrrolidines, which are known for various pharmacological properties. This article explores the biological activity of this compound, including its antibacterial, enzyme inhibitory, and other therapeutic potentials.

Chemical Structure and Properties

The molecular formula of the compound is C15H18ClN3O5SC_{15}H_{18}ClN_{3}O_{5}S with a molecular weight of approximately 379.84 g/mol. The structure includes a sulfonamide moiety, which is often associated with antibacterial activity.

Antibacterial Activity

Recent studies have demonstrated that compounds with similar structural motifs exhibit significant antibacterial properties. For instance, a series of synthesized compounds bearing the 1,3,4-oxadiazole and piperidine moieties showed moderate to strong activity against various bacterial strains such as Salmonella typhi and Bacillus subtilis . The target compound's sulfonamide component suggests potential effectiveness against Gram-positive and Gram-negative bacteria.

Table 1: Antibacterial Activity of Related Compounds

CompoundBacterial StrainActivity Level
Compound ASalmonella typhiStrong
Compound BBacillus subtilisModerate
Compound CEscherichia coliWeak

Enzyme Inhibition

The compound has also been evaluated for its inhibitory effects on key enzymes involved in various biological processes. Notably, compounds with similar structures have shown strong inhibition against acetylcholinesterase (AChE) and urease , which are critical targets in treating conditions like Alzheimer's disease and urinary tract infections, respectively .

Table 2: Enzyme Inhibition Potency

CompoundEnzyme TargetIC50 (µM)
Compound DAChE5.12
Compound EUrease2.14
Target CompoundAChETBD

Case Studies and Research Findings

A comprehensive study synthesized several derivatives of oxazoles and evaluated their pharmacological potential . The findings indicated that compounds bearing the sulfamoyl functionality were particularly effective as enzyme inhibitors and exhibited notable antibacterial activity. The study highlighted that the target compound could potentially serve as a lead for developing new therapeutics.

In another investigation, molecular docking studies were performed to understand the binding interactions of these compounds with biological targets. The results suggested that the target compound could effectively bind to active sites of enzymes involved in metabolic pathways, indicating its potential as a therapeutic agent .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues from Patent Literature

Two compounds from a 2024 European patent application (Example 51 and 52) share critical structural motifs with the target compound :

Table 1: Key Structural Comparisons
Feature Target Compound Example 51 (Patent) Example 52 (Patent)
Pyrrolidine substitution 4-hydroxy, 2-carboxylate ester 4-hydroxy, 2-carboxamide 4-hydroxy, 2-carboxamide
Acyl/ester group (3,5-Dimethyl-1,2-oxazol-4-yl)methyl ester 1-(1-Oxoisoindolin-2-yl)cyclopentanecarbonyl (2S,3S)-3-hydroxy-2-(4-methylpentanamido)butanoyl
Aromatic substituent 4-Chlorophenylsulfonyl 4-(4-Methylthiazol-5-yl)benzyl 4-(4-Methylthiazol-5-yl)benzyl
Heterocycle 1,2-Oxazole (oxygen-containing) Thiazole (sulfur-containing) Thiazole (sulfur-containing)

Functional Implications of Structural Differences

A. Pyrrolidine Substitution
  • The conserved 4-hydroxy group across all compounds suggests its critical role, possibly in hydrogen bonding with biological targets or improving solubility .
B. Heterocyclic Motifs
  • The oxazole (target compound) vs. Thiazole: Sulfur’s larger atomic radius may enhance hydrophobic interactions or modulate redox activity .
C. Aromatic/Electron-Withdrawing Groups
  • The 4-chlorophenylsulfonyl group in the target compound is a stronger electron-withdrawing group compared to the benzyl-thiazole substituents in the patent examples. This could affect:
    • Binding affinity : Sulfonyl groups often participate in polar interactions with enzymes or receptors.
    • Metabolic pathways : Chlorine substituents may slow oxidative metabolism compared to methyl groups on thiazoles .

Hypothetical Pharmacokinetic and Bioactivity Profiles

While experimental data are unavailable in the provided evidence, structural trends suggest:

  • The target compound’s ester moiety may render it more prone to hydrolysis than the carboxamide analogues, impacting bioavailability.
  • The sulfonyl group could enhance thermal stability or crystallinity, as seen in sulfonamide-containing pharmaceuticals.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.